molecular formula C12H22ClNO2 B6243651 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide CAS No. 2411301-81-8

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide

Cat. No. B6243651
CAS RN: 2411301-81-8
M. Wt: 247.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide, also known as 2C-N-DMPA, is a synthetic drug that has a wide range of applications in scientific research. It is a chiral molecule that has two enantiomers, (S)-2C-N-DMPA and (R)-2C-N-DMPA, and has been used in various studies to investigate the effects of asymmetric molecules on biological systems. In

Scientific Research Applications

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide has a wide range of applications in scientific research. It has been used to study the effects of chirality on the pharmacokinetics and pharmacodynamics of drugs, as well as to investigate the structure-activity relationships of drugs. It has also been used in studies of the effects of asymmetric molecules on biological systems, such as the effects of chiral molecules on cell signaling pathways.

Mechanism of Action

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide is believed to act as an agonist at certain G protein-coupled receptors (GPCRs). It is thought to bind to the receptor and activate it, leading to a cascade of biochemical reactions that can ultimately result in a physiological response.
Biochemical and Physiological Effects
2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, and to affect the expression of certain genes, such as those involved in the regulation of inflammation and cell death. It has also been shown to affect the release of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide has several advantages for use in laboratory experiments. It is a highly potent drug, with a low effective dose, making it ideal for use in experiments where precise control of the dose is necessary. It is also a chiral molecule, which makes it useful for studying the effects of chirality on biological systems. However, 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide is not without its limitations. It has a relatively short half-life, which can limit its use in experiments where a longer duration of action is desired.

Future Directions

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide has a wide range of potential applications in scientific research. It could be used to study the effects of chirality on drug efficacy and safety, as well as to investigate the structure-activity relationships of drugs. It could also be used to study the effects of asymmetric molecules on cell signaling pathways, and to explore the effects of chiral molecules on the expression of certain genes. In addition, 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide could be used to study the effects of chirality on the pharmacokinetics and pharmacodynamics of drugs. Finally, 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide could be used to explore the effects of chiral molecules on the release of certain neurotransmitters.

Synthesis Methods

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide can be synthesized in a two-step process. The first step involves the reaction of 2-chloroacetamide with 2,2-dimethyl-3-oxan-4-ylpropyl bromide in the presence of a base, such as potassium carbonate. This reaction produces the intermediate 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide, which can then be reacted with a reducing agent, such as sodium borohydride, to produce the final product, (S)-2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide involves the reaction of 2-chloroacetyl chloride with 2,2-dimethyl-3-(oxan-4-yl)propan-1-amine in the presence of a base to form the intermediate 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide.", "Starting Materials": [ "2-chloroacetyl chloride", "2,2-dimethyl-3-(oxan-4-yl)propan-1-amine", "Base (e.g. triethylamine, sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloroacetyl chloride in anhydrous dichloromethane.", "Step 2: Add a stoichiometric amount of base (e.g. triethylamine, sodium hydroxide) to the solution.", "Step 3: Slowly add 2,2-dimethyl-3-(oxan-4-yl)propan-1-amine to the reaction mixture while stirring at room temperature.", "Step 4: Allow the reaction to proceed for several hours at room temperature.", "Step 5: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the crude product by column chromatography or recrystallization to obtain 2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide as a white solid." ] }

CAS RN

2411301-81-8

Product Name

2-chloro-N-[2,2-dimethyl-3-(oxan-4-yl)propyl]acetamide

Molecular Formula

C12H22ClNO2

Molecular Weight

247.8

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.